Cas no 119774-97-9 (Uridine,2',3'-dideoxy-3'-fluoro-5-propyl- (9CI))

• Product Name: Uridine,2',3'-dideoxy-3'-fluoro-5-propyl- (9CI)
• CAS No: 119774-97-9
• MF: C₁₂H₁₇FN₂O₄
• MW: 272.272786855698
• CID: 217423
• PubChem ID: 451516
• Update Time: 2025-04-19

Uridine,2',3'-dideoxy-3'-fluoro-5-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,2',3'-dideoxy-3'-fluoro-5-propyl- (9CI)
• 1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]-5-propylpyrimidine-2,4-dione
• AC1L9PP1
• AG-D-42934
• CTK4B1492
• FLPU
• SureCN9408678
• Uridine, 2',3'-dideoxy-3'-fluoro-5-propyl-
• SCHEMBL9408678
• 1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-propyl-pyrimidine-2,4-dione
• DTXSID50152583
• 1-(3'-Fluoro-2',3'-dideoxy-.beta.-D-erythro-pentofuranosyl)-5-propryluracil
• 119774-97-9
• 1-(3'-Fluoro-2',3'-dideoxy-beta-D-erythro-pentofuranosyl)-5-propryluracil

• Inchi： 1S/C12H17FN2O4/c1-2-3-7-5-15(12(18)14-11(7)17)10-4-8(13)9(6-16)19-10/h5,8-10,16H,2-4,6H2,1H3,(H,14,17,18)/t8-,9+,10+/m0/s1
• InChI Key： RKVXJCQNTSYKJO-IVZWLZJFSA-N
• SMILES： F[C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(CCC)=C1)=O)=O

Computed Properties

• Exact Mass: 272.117
• Monoisotopic Mass: 272.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.35
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.551